molecular formula C2O5V B8506987 Oxalate;oxovanadium(2+)

Oxalate;oxovanadium(2+)

Cat. No.: B8506987
M. Wt: 154.96 g/mol
InChI Key: SJDXYUDKQYOEES-UHFFFAOYSA-L
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Description

Oxalate;oxovanadium(2+) is a useful research compound. Its molecular formula is C2O5V and its molecular weight is 154.96 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C2O5V

Molecular Weight

154.96 g/mol

IUPAC Name

oxalate;oxovanadium(2+)

InChI

InChI=1S/C2H2O4.O.V/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);;/q;;+2/p-2

InChI Key

SJDXYUDKQYOEES-UHFFFAOYSA-L

Canonical SMILES

C(=O)(C(=O)[O-])[O-].O=[V+2]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A further catalyst was prepared by use of the catalyst A. An amount of 0.48 kg of oxalic acid and 0.19 kg of ammonium metavanadate were added to water to form 1 liter of an aqueous solution of vanadyl oxalate in concentrations of 150 g/l in terms of vanadium pentoxide, which was then diluted to a concentration of 17.9 g/l with water.
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